Cas no 6236-09-5 ((+)-Citramalic Acid)

• Product Name: (+)-Citramalic Acid
• CAS No: 6236-09-5
• MF: C₅H₈O₅
• MW: 148.114022254944
• MDL: MFCD00066436
• CID: 503034
• PubChem ID: 441696
• Update Time: 2025-04-19

(+)-Citramalic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-2-methylsuccinic acid
• Butanedioic acid,2-hydroxy-2-methyl-, (2S)-
• L(+)-CITRAMALIC ACID
• (-)-(S)-citramalic acid
• (+)-(S)-2-hydroxy-2-methylbutanedioic acid
• (+)-(S)-Citramalsaeure
• (+)-2-Methyl-L-malic acid
• (S)-(+)-2-MethylmalicAcid
• (S)-(+)-CITRAMALIC ACID
• (S)-2-hydroxy-2-methyl-butanedioic acid
• (S)-2-Methylmalate
• 2-hydroxy-2-methylsuccinic acid
• 2-METHYLMALIC ACID
• L-(+)-2-METHYLMALIC ACID
• L-(+)-CITRAMALIC ACID
• L-2-HYDROXY-2-METHYL-SUCCINIC ACID
• (S)-Citramalic acid
• (+-)-2-hydroxy-2-methylsuccinic acid
• (3S)-alpha-Hydroxypyrotartaric acid
• (2S)-2-Hydroxy-2-methylbutanedioate
• Citramalic acid
• R-(-)-Citramalic acid
• (3S)-Citramalic acid
• L-Citramalic acid
• L-alpha-Hydroxypyrotartaric acid
• 2-hydroxy-2-methylsuccinate
• S-alpha-Hydroxypyrotartaric acid
• (S)-2-Methylmalic acid
• citramalate
• alpha-hydroxypyrotartaric acid
• citramalic acids
• S-Citramalic acid
• 2-methylmalate
• (2S)-2-hydroxy-2-methylsuccinic acid
• 2-hydroxy-2-methylbutanedioic acid
• (+)-Citramalic Acid

• MDL： MFCD00066436
• Inchi： 1S/C5H8O5/c1-5(10,4(8)9)2-3(6)7/h10H,2H2,1H3,(H,6,7)(H,8,9)/t5-/m0/s1
• InChI Key： XFTRTWQBIOMVPK-YFKPBYRVSA-N
• SMILES： O[C@@](C(=O)O)(C)CC(=O)O

Computed Properties

• Exact Mass: 148.03714
• Monoisotopic Mass: 148.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.2336 (rough estimate)
• Melting Point: 109-111 °C(lit.)
• Boiling Point: 188.68°C (rough estimate)
• Refractive Index: 1.3920 (estimate)
• PSA: 94.83
• Solubility: Not determined

(+)-Citramalic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids